Cas no 1207020-68-5 (methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate)

• Product Name: methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate
• CAS No: 1207020-68-5
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5390288
• Update Time: 2023-11-20

methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-ethoxy-4-(phenylamino)-2-quinolinecarboxylate
• methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate

• Inchi： 1S/C19H18N2O3/c1-3-24-14-9-10-16-15(11-14)17(12-18(21-16)19(22)23-2)20-13-7-5-4-6-8-13/h4-12H,3H2,1-2H3,(H,20,21)
• InChI Key： KXAHWFPSXXPRJA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(NC2=CC=CC=C2)=CC=1C(OC)=O

Computed Properties

• Exact Mass: 322.132
• Monoisotopic Mass: 322.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.8±45.0 °C(Predicted)
• pka: 3.73±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines